Cas no 65243-07-4 (Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester)

Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester Properties

Names and Identifiers

• Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester
• Methyl 2-methoxyiminoacetoacetate
• Methyl 2-methoxyimino-3-oxobutyrate
• Methyl2-(methoxyimino)acetoacetate
• Butanoic acid, 2-(methoxyimino)-3-oxo-, methyl ester

• InChIKey： MGXLNEQONXBEIA-UHFFFAOYSA-N
• Inchi： 1S/C6H9NO4/c1-4(8)5(7-11-3)6(9)10-2/h1-3H3
• SMILES： C(OC)(=O)C(=NOC)C(=O)C

Computed Properties

• Exact Mass: 159.05317
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 159.053
• Heavy Atom Count: 11
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 65A^2

Experimental Properties

• PSA: 64.96
• Boiling Point: 198.0±23.0 °C(Predicted)
• Density: 1.14±0.1 g/cm3(Predicted)